Istaroxime oxalate

• Molecular Formula: C23H34N2O7
• Molecular Weight: 450.5 g/mol
• InChI: InChI=1S/C21H32N2O3.C2H2O4/c1-20-7-5-13(23-26-10-9-22)11-17(20)18(24)12-14-15-3-4-19(25)21(15,2)8-6-16(14)20;3-1(4)2(5)6/h14-17H,3-12,22H2,1-2H3;(H,3,4)(H,5,6)/b23-13+;/t14-,15-,16-,17+,20+,21-;/m0./s1
• InChIKey: GJLPXHFMMRXIHT-ROJIRLEOSA-N

Istaroxime Oxalate (PST2744 Oxalate): A Dual-Action Luso-Inotropic Agent for Acute Heart Failure Research

Istaroxime oxalate (CAS 203737-94-4) is the oxalate salt form of istaroxime, an investigational small molecule with a dual mechanism of action: it inhibits the Na+/K+-ATPase pump (IC50 = 0.11 μM) and directly stimulates the sarcoplasmic reticulum Ca2+-ATPase isoform 2a (SERCA2a) [1]. This unique pharmacological profile yields both positive inotropic (increased contractility) and positive lusitropic (enhanced relaxation) effects, making it a first-in-class "luso-inotropic" agent under investigation for acute decompensated heart failure (ADHF) and cardiogenic shock [2].

1

Dual pathway targetNa+/K+-ATPase inhibition paired with SERCA2a stimulation

2

Signaling independenceβ-adrenergic-independent inotropic and lusitropic pathway study fit

3

Model contextSupports acute heart failure and cardiogenic shock model-response studies

• [1] Ferrandi, M., et al. (2013). Istaroxime stimulates SERCA2a and accelerates calcium cycling in heart failure by relieving phospholamban inhibition. British Journal of Pharmacology, 169(8), 1849–1861. View Source
• [2] Gheorghiade, M., et al. (2008). Hemodynamic properties of a new-generation positive luso-inotropic agent for the acute treatment of advanced heart failure. American Journal of Cardiology, 102(6), 785-790. View Source

Why Istaroxime Oxalate Cannot Be Substituted with Standard Inotropic Agents

Procurement decisions for inotropic research tools require careful consideration of mechanism, as standard agents like digoxin, dobutamine, and milrinone possess distinct pharmacological profiles that cannot be interchanged with istaroxime oxalate. Unlike digoxin, a pure Na+/K+-ATPase inhibitor, istaroxime oxalate uniquely combines pump inhibition with direct SERCA2a stimulation, conferring a fundamentally different calcium-handling signature and a significantly lower pro-arrhythmic risk [1]. Unlike dobutamine, a β-adrenergic agonist whose efficacy is blunted by β-blocker therapy and in failing myocardium, istaroxime oxalate's mechanism is β-adrenergic-independent, preserving its inotropic and lusitropic effects under conditions where dobutamine fails [2]. Unlike milrinone, a PDE3 inhibitor that increases heart rate and arrhythmia risk, istaroxime oxalate elevates systolic blood pressure without clinically significant increases in heart rate or arrhythmias [3]. These mechanistic differences translate into quantifiable, non-interchangeable experimental outcomes, detailed in the evidence below.

vs Digoxin

Istaroxime oxalate: dual Na+/K+-ATPase + SERCA2a mechanism

Digoxin: Na+/K+-ATPase inhibition only; lacks SERCA2a stimulation

Combined lusitropic-inotropic calcium-handling profile may not transfer

vs Dobutamine

Istaroxime oxalate: β-adrenergic-independent pathway activity

Dobutamine: β-adrenergic agonist; efficacy blunted by β-blockade

Model-response under β-blocker conditions may differ fundamentally

vs Milrinone

Istaroxime oxalate: reported SBP increase without significant HR elevation

Milrinone: PDE3 inhibitor; associated with heart rate increase

Hemodynamic-endpoint profile may not be comparable across agents

• [1] Rocchetti, M., et al. (2011). Role and mechanism of subcellular Ca2+ distribution in the action of two inotropic agents with different toxicity. Journal of Molecular and Cellular Cardiology, 50(2), 423-431. View Source
• [2] Adamson, P. B., et al. (2008). Sympathomimetic inefficiency in restoring contractility in the acute or chronic β-blocker-treated ischaemic heart: comparison with a new agent. European Journal of Heart Failure, 10(10), 995-1002. View Source
• [3] Mattera, G. G., et al. (2023). Istaroxime: A Novel Therapeutic Agent for Acute Heart Failure. Cardiology in Review. View Source

Istaroxime Oxalate: Quantified Differentiation from Comparator Inotropes

Dual Mechanism Differentiates Istaroxime from Digoxin at the Molecular Target Level

Istaroxime oxalate exhibits a dual mechanism of action, potently inhibiting Na+/K+-ATPase with an IC50 of 0.11 μM while simultaneously activating the sarcoplasmic reticulum Ca2+-ATPase SERCA2a . In contrast, digoxin acts solely as a Na+/K+-ATPase inhibitor and does not stimulate SERCA2a [1]. This mechanistic divergence is fundamental to istaroxime's unique luso-inotropic profile, which is unattainable with digoxin.

SERCA2a Target Engagement

Head-to-head

SERCA2a stimulation: Present vs Absent (Digoxin)

Supports luso-inotropic pathway-response interpretation

Human and guinea pig heart microsomes; reported dual-action profile

Evidence Dimension	SERCA2a stimulation activity
Target Compound Data	Active SERCA2a stimulator
Comparator Or Baseline	Digoxin: No SERCA2a stimulation
Quantified Difference	Presence vs. absence of SERCA2a agonism
Conditions	Human and guinea pig heart microsomes

Why This Matters

This dual action is the molecular basis for istaroxime's combined systolic and diastolic benefits, which cannot be replicated by digoxin, making istaroxime essential for studies of combined inotropy and lusitropy.

• [1] Rocchetti, M., et al. (2011). Role and mechanism of subcellular Ca2+ distribution in the action of two inotropic agents with different toxicity. Journal of Molecular and Cellular Cardiology, 50(2), 423-431. View Source

Istaroxime Increases Contractility in β-Blocker-Treated Ischemic Hearts Where Dobutamine Fails

In a canine model of chronic ischemic heart failure, istaroxime demonstrated a greater effect on contractility than dobutamine and uniquely improved relaxation (a lusitropic effect not seen with dobutamine) [1]. Critically, when animals were pre-treated with a β-adrenergic blocker, the inotropic action of dobutamine was completely inhibited, whereas the effect of istaroxime was unaltered [1].

β-Blockade Model Response

Head-to-head

Inotropic effect preserved under β-blockade vs abolished (Dobutamine)

Model-response context: β-adrenergic-independent pathway confirmation

Canine chronic ischemic heart failure model

Evidence Dimension	Inotropic effect under β-blockade
Target Compound Data	Inotropic effect fully preserved
Comparator Or Baseline	Dobutamine: Inotropic effect abolished
Quantified Difference	Preserved vs. abolished efficacy
Conditions	Canine model of chronic ischemic heart failure, with and without β-blocker pre-treatment

Why This Matters

This demonstrates istaroxime's β-adrenergic-independent mechanism, making it the superior choice for research involving heart failure models where β-blockers are present or where β-adrenergic signaling is impaired, a common clinical scenario where dobutamine is ineffective.

• [1] Adamson, P. B., et al. (2008). Sympathomimetic inefficiency in restoring contractility in the acute or chronic β-blocker-treated ischaemic heart: comparison with a new agent. European Journal of Heart Failure, 10(10), 995-1002. View Source

Istaroxime Increases Systolic Blood Pressure Without Elevating Heart Rate, a Key Hemodynamic Advantage Over Milrinone

Clinical trials have established that istaroxime increases systolic blood pressure (SBP) in patients with acute heart failure and cardiogenic shock without causing a significant increase in heart rate or clinically significant arrhythmias [1] [2]. This hemodynamic profile is a point of clear differentiation from milrinone, a PDE3 inhibitor that is known to increase heart rate and is associated with a higher risk of arrhythmias [3].

Heart Rate Endpoint

Cross-study

No significant HR increase vs known positive chronotropy (Milrinone)

Supports hemodynamic-endpoint context in ADHF models

Phase 2 trial context; endpoint interpretation review

Evidence Dimension	Effect on heart rate during inotropic therapy
Target Compound Data	No significant increase in heart rate
Comparator Or Baseline	Milrinone: Known to increase heart rate
Quantified Difference	Absence of significant heart rate elevation vs. known positive chronotropy
Conditions	Phase 2 clinical trials in acute decompensated heart failure and pre-cardiogenic shock

Why This Matters

The ability to raise blood pressure and improve cardiac output without increasing myocardial oxygen demand (via tachycardia) or triggering arrhythmias is a critical safety and efficacy differentiator, making istaroxime a compelling candidate for research in hemodynamically unstable patients where traditional inotropes carry prohibitive risk.

• [1] Mattera, G. G., et al. (2023). Istaroxime: A Novel Therapeutic Agent for Acute Heart Failure. Cardiology in Review. View Source
• [2] Windtree Therapeutics. (2026). SEISMiC-C: Istaroxime Increases SBP and Improves Hemodynamics in Cardiogenic Shock. HCPLive. View Source
• [3] Packer, M., et al. (1991). Effect of oral milrinone on mortality in severe chronic heart failure. The PROMISE Study Research Group. New England Journal of Medicine, 325(21), 1468-1475. View Source

Istaroxime Demonstrates Significantly Lower Pro-Arrhythmic Potential Than Digoxin in Preclinical Models

In comparative studies using mouse and guinea pig ventricular myocytes, istaroxime was consistently found to be significantly less pro-arrhythmic than digoxin [1] [2]. This reduced arrhythmogenicity is attributed to istaroxime's dual mechanism, where SERCA2a stimulation counteracts the pro-arrhythmic calcium overload typically associated with pure Na+/K+-ATPase inhibition [1].

Pro-Arrhythmic Model Response

Head-to-head

Reported lower arrhythmia incidence vs Digoxin in preclinical models

Safety-related endpoint monitoring context

Mouse and guinea pig isolated ventricular myocytes

Evidence Dimension	Pro-arrhythmic potential
Target Compound Data	Significantly less pro-arrhythmic
Comparator Or Baseline	Digoxin
Quantified Difference	Lower arrhythmia incidence in preclinical models
Conditions	Mouse and guinea pig isolated ventricular myocytes

Why This Matters

This safety advantage is a primary reason for investigating istaroxime over digoxin in heart failure research, as it addresses a major limitation of digitalis therapy. For researchers, istaroxime provides a tool to study inotropy without the confounding variable of high arrhythmia risk.

• [1] Rocchetti, M., et al. (2011). Role and mechanism of subcellular Ca2+ distribution in the action of two inotropic agents with different toxicity. Journal of Molecular and Cellular Cardiology, 50(2), 423-431. View Source
• [2] Anjiechem. (2025). Istaroxime hydrochloride product information. View Source

Key Research Applications for Istaroxime Oxalate Based on Verified Differentiation

Investigating β-Adrenergic-Independent Inotropy and Lusitropy

Researchers studying heart failure in the context of β-blocker therapy or impaired β-adrenergic signaling should utilize istaroxime oxalate as the tool of choice. As evidenced in Section 3, its inotropic and lusitropic effects are preserved under β-blockade, a condition where dobutamine's efficacy is abolished [1]. This makes istaroxime essential for modeling clinical scenarios where patients are on β-blockers, a cornerstone of modern heart failure management.

Elucidating the Role of SERCA2a Stimulation in Cardiac Function and Arrhythmogenesis

Istaroxime oxalate is a unique molecular probe for dissecting the role of SERCA2a in cardiac physiology and pathology. Its dual action as a Na+/K+-ATPase inhibitor and SERCA2a activator [2] allows for direct investigation of how enhancing SR Ca2+ uptake can improve diastolic function and mitigate the pro-arrhythmic consequences of Na+/K+-ATPase blockade, a question that cannot be addressed with digoxin [3].

Preclinical Modeling of Acute Decompensated Heart Failure (ADHF) and Cardiogenic Shock

For preclinical studies aimed at improving hemodynamics in ADHF and cardiogenic shock, istaroxime oxalate offers a superior profile. Its ability to increase systolic blood pressure and cardiac output without a concomitant rise in heart rate or significant arrhythmias [4] [5] distinguishes it from milrinone and dobutamine. Istaroxime is thus the optimal compound for testing therapeutic hypotheses where maintaining a favorable hemodynamic and safety profile is paramount.

Studying Combined Systolic and Diastolic Dysfunction (Heart Failure with Preserved Ejection Fraction Models)

Istaroxime oxalate is uniquely suited for research into conditions involving both systolic and diastolic dysfunction, such as heart failure with preserved ejection fraction (HFpEF). Its dual luso-inotropic mechanism [2] directly addresses the two core deficits—impaired contraction and impaired relaxation—in a single molecule. This contrasts with most available inotropes, which target only one aspect of cardiac function, making istaroxime a critical tool for developing new therapies for these complex conditions.

Application

Selection Property

Validation Focus

β-Adrenergic-independent inotropy and lusitropy studies

β-adrenergic-independent pathway activity

Contractility and relaxation endpoints under β-blockade model conditions

SERCA2a pathway research in cardiac function

Dual Na+/K+-ATPase + SERCA2a mechanism

SR Ca2+ uptake and diastolic function endpoint interpretation

ADHF and cardiogenic shock preclinical modeling

Reported hemodynamic profile context

SBP and cardiac output endpoints without concomitant HR elevation

Combined systolic-diastolic dysfunction research

Luso-inotropic dual-action profile

Simultaneous contraction and relaxation endpoint monitoring

• [1] Adamson, P. B., et al. (2008). Sympathomimetic inefficiency in restoring contractility in the acute or chronic β-blocker-treated ischaemic heart: comparison with a new agent. European Journal of Heart Failure, 10(10), 995-1002. View Source
• [2] Ferrandi, M., et al. (2013). Istaroxime stimulates SERCA2a and accelerates calcium cycling in heart failure by relieving phospholamban inhibition. British Journal of Pharmacology, 169(8), 1849–1861. View Source
• [3] Rocchetti, M., et al. (2011). Role and mechanism of subcellular Ca2+ distribution in the action of two inotropic agents with different toxicity. Journal of Molecular and Cellular Cardiology, 50(2), 423-431. View Source
• [4] Mattera, G. G., et al. (2023). Istaroxime: A Novel Therapeutic Agent for Acute Heart Failure. Cardiology in Review. View Source
• [5] Windtree Therapeutics. (2026). SEISMiC-C: Istaroxime Increases SBP and Improves Hemodynamics in Cardiogenic Shock. HCPLive. View Source